![molecular formula C10H17N3O B097006 Methyl(2-methyl-1-cyclohexen-1-yl) ketone semicarbazone CAS No. 16983-67-8](/img/structure/B97006.png)
Methyl(2-methyl-1-cyclohexen-1-yl) ketone semicarbazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl(2-methyl-1-cyclohexen-1-yl) ketone semicarbazone, also known as M2CKS, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of semicarbazone derivatives, which have been shown to possess a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of Methyl(2-methyl-1-cyclohexen-1-yl) ketone semicarbazone is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cell proliferation, apoptosis, and inflammation. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, which may contribute to its antitumor activity. It has also been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
This compound has been shown to possess a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase enzymes and disrupting mitochondrial function. It has also been shown to inhibit cell proliferation by inducing cell cycle arrest and inhibiting DNA synthesis. Additionally, this compound has been shown to possess anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of Methyl(2-methyl-1-cyclohexen-1-yl) ketone semicarbazone is its broad range of biological activities, which make it a potential candidate for the treatment of various diseases. Additionally, its relatively simple synthesis method and low cost make it an attractive compound for laboratory experiments. However, one of the main limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo. Additionally, its potential toxicity and side effects need to be carefully evaluated before its use in clinical settings.
Future Directions
There are several future directions for the study of Methyl(2-methyl-1-cyclohexen-1-yl) ketone semicarbazone. One potential direction is the development of novel derivatives with improved solubility and bioavailability. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, the development of targeted delivery systems for this compound may improve its efficacy and reduce potential side effects.
Synthesis Methods
The synthesis of Methyl(2-methyl-1-cyclohexen-1-yl) ketone semicarbazone involves the reaction of 2-methyl-1-cyclohexen-1-one with semicarbazide in the presence of a catalyst. The reaction proceeds through the formation of an intermediate imine, which then reacts with semicarbazide to form the final product. The purity of the product can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
Methyl(2-methyl-1-cyclohexen-1-yl) ketone semicarbazone has been studied for its potential therapeutic applications in various fields of medicine. In the field of cancer research, this compound has been shown to possess antitumor activity by inducing apoptosis and inhibiting cell proliferation. It has also been studied for its potential use as an antiviral agent, with promising results against the hepatitis C virus. Additionally, this compound has been shown to possess anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various inflammatory diseases.
Properties
16983-67-8 | |
Molecular Formula |
C10H17N3O |
Molecular Weight |
195.26 g/mol |
IUPAC Name |
[(Z)-1-(2-methylcyclohexen-1-yl)ethylideneamino]urea |
InChI |
InChI=1S/C10H17N3O/c1-7-5-3-4-6-9(7)8(2)12-13-10(11)14/h3-6H2,1-2H3,(H3,11,13,14)/b12-8- |
InChI Key |
OSJHBPDKZBYSFR-WQLSENKSSA-N |
Isomeric SMILES |
CC1=C(CCCC1)/C(=N\NC(=O)N)/C |
SMILES |
CC1=C(CCCC1)C(=NNC(=O)N)C |
Canonical SMILES |
CC1=C(CCCC1)C(=NNC(=O)N)C |
synonyms |
Methyl(2-methyl-1-cyclohexen-1-yl) ketone semicarbazone |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.